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Compound of Interest

Compound Name: (4-Bromophenyl)triethylsilane

CAS No.: 18036-95-8

Cat. No.: B3246887

Get Quote

An In-depth Technical Guide to the Safe Handling of (4-Bromophenyl)triethylsilane

Introduction: Understanding (4-
Bromophenyl)triethylsilane
(4-Bromophenyl)triethylsilane (CAS No: 18036-95-8, Molecular Formula: C₁₂H₁₉BrSi) is an

organosilane compound utilized in complex chemical syntheses, particularly within

pharmaceutical and materials science research.[1] Its unique structure, featuring a

bromophenyl group attached to a triethylsilyl moiety, makes it a valuable intermediate.

However, its utility in the laboratory is matched by the critical need for rigorous safety protocols.

This guide, intended for researchers, scientists, and drug development professionals, provides

a comprehensive overview of the safety data, handling procedures, and emergency responses

associated with this compound, moving beyond mere compliance to foster a culture of intrinsic

safety and scientific integrity.

Section 1: GHS Hazard Profile and Risk Analysis
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The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the foundational framework for understanding the risks associated with (4-
Bromophenyl)triethylsilane.[2] The classification underscores that while not acutely

flammable or corrosive, the compound presents significant physiological and environmental

hazards that demand respect and careful management.

The primary GHS classification for (4-Bromophenyl)triethylsilane is summarized below.[1]

The signal word "Warning" indicates a less severe, yet still significant, hazard level.[1][2]

GHS Classification Data for (4-

Bromophenyl)triethylsilane

Signal Word Warning[1]

GHS Pictogram GHS07: Exclamation Mark[1]

Hazard Statements
H302: Harmful if swallowed. H413: May cause

long lasting harmful effects to aquatic life.

Precautionary Statements

P264: Wash hands thoroughly after handling.

P270: Do not eat, drink or smoke when using

this product. P273: Avoid release to the

environment. P301 + P312: IF SWALLOWED:

Call a POISON CENTER or doctor/physician if

you feel unwell. P330: Rinse mouth. P501:

Dispose of contents/container in accordance

with local regulation.

Expert Analysis of Hazards:

H302 - Harmful if swallowed: This classification is of primary concern for laboratory

personnel. The risk is not merely from accidental ingestion of the bulk liquid, but more

insidiously from the transfer of microscopic amounts via contaminated hands to the mouth.

This underscores the non-negotiable importance of strict hygiene protocols and the

prohibition of food and drink in the laboratory.

H413 - May cause long lasting harmful effects to aquatic life: This environmental hazard

dictates responsible disposal. Organosilanes can persist in the environment and exhibit
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toxicity to aquatic ecosystems. Therefore, disposal into sanitary sewer systems is

unacceptable. All waste streams containing this compound must be collected and managed

as hazardous chemical waste.

Section 2: Proactive Safety: Engineering Controls
and Personal Protective Equipment (PPE)
A foundational principle of laboratory safety is the "Hierarchy of Controls," which prioritizes

eliminating or reducing hazards through engineering and administrative controls before relying

on PPE.

Engineering Controls: The Primary Defense

Chemical Fume Hood: All handling of (4-Bromophenyl)triethylsilane must be conducted

within a properly functioning chemical fume hood.[3] This is the most critical engineering

control as it minimizes inhalation exposure and contains any potential spills. The causality is

clear: by capturing vapors at the source, the fume hood prevents respiratory contact and

systemic exposure.

Personal Protective Equipment (PPE): The Essential Barrier

PPE is the final line of defense and its use is mandatory.

Eye and Face Protection: ANSI Z87.1-compliant chemical safety goggles are required.[3] A

face shield worn over goggles is recommended when there is a heightened risk of splashing,

such as during large-volume transfers.[3]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, must be worn.[3][4] It is

crucial to inspect gloves for any signs of degradation or puncture before each use. The

"trustworthiness" of this protocol comes from its self-validating nature: always assume a

glove could be compromised and check it. After handling, remove gloves using the proper

technique to avoid contaminating the skin and wash hands thoroughly as stipulated by

precautionary statement P264.

Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are

required to ensure no skin is exposed.[3] This prevents accidental skin contact from drips or
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minor splashes.

Section 3: Emergency Response Protocols
Rapid and correct response during an incident is critical to mitigating harm. The following

workflow outlines the necessary steps for various emergency scenarios.

Incident Occurs
((4-Bromophenyl)triethylsilane)

Spill Skin Contact Eye Contact Ingestion

Assess Spill Size & Location

First step

Remove Contaminated Clothing

Immediately

Rinse Eyes Cautiously
with Water for 15 mins

Immediately

Rinse Mouth with Water

Do NOT induce vomiting

Call POISON CENTER
or Doctor Immediately

If unwell

Wash Skin with
Plenty of Soap & Water

For at least 15 mins

Seek Medical Attention

If irritation persists

Remove Contact Lenses

If applicable & easy

Seek Medical Attention

Absorb with Inert Material
(e.g., vermiculite, sand)

Minor & Contained

Evacuate Area &
Alert Safety Personnel

Major or Uncontained

Collect and Place in
Sealed Container for Disposal

Using non-sparking tools

Click to download full resolution via product page

Caption: Emergency Response Workflow for (4-Bromophenyl)triethylsilane Incidents.

Section 4: Standard Operating Procedure (SOP) for
Safe Handling
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This protocol provides a self-validating system for the routine handling of (4-
Bromophenyl)triethylsilane, ensuring safety at each step.

Objective: To safely transfer a measured quantity of (4-Bromophenyl)triethylsilane from a

stock container to a reaction vessel.

Prerequisites:

Confirm the chemical fume hood is operational (check airflow monitor).

Ensure a safety shower and eyewash station are accessible.[4][5]

Assemble all necessary PPE (goggles, lab coat, nitrile gloves).

Prepare spill cleanup materials (absorbent pads or vermiculite) and a designated waste

container.

Step-by-Step Methodology:

Preparation: Don all required PPE before entering the laboratory space where the chemical

is stored or used.

Work Area Setup: Place absorbent, plastic-backed pads on the floor of the fume hood to

contain any minor drips.

Container Inspection: Before handling, visually inspect the stock bottle for any signs of

damage or leakage.

Transfer: Securely place the stock bottle and the receiving vessel inside the fume hood.

Uncap the bottle slowly.

Measurement: Using a clean glass pipette or syringe, carefully draw the required volume of

the liquid. The decision to use a pipette or syringe depends on the required precision and

scale; a syringe offers greater control and reduces vapor release.

Dispensing: Dispense the liquid into the reaction vessel, keeping the tip of the pipette or

syringe close to the inner wall of the vessel to prevent splashing.
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Sealing: Immediately and securely recap the stock bottle. Tightly seal the reaction vessel if it

is not being used immediately. This is crucial for preventing leakage and exposure to

moisture or air.

Decontamination: Decontaminate any reusable equipment (e.g., syringe) with an appropriate

solvent. Dispose of single-use items (e.g., pipette, wipes) into the designated hazardous

waste container.

Cleanup: Wipe down the work surface within the fume hood. Remove the absorbent pad and

dispose of it as hazardous waste.

Doffing PPE and Hygiene: Remove gloves and lab coat before leaving the work area.

Immediately wash hands thoroughly with soap and water.

Section 5: Compound Properties and Stability
Understanding the physical and toxicological properties is essential for a complete safety

assessment.

Property Value Source

CAS Number 18036-95-8 [1]

Molecular Formula C₁₂H₁₉BrSi [1]

Molecular Weight 271.27 g/mol [1]

Physical Form Liquid [1]

Storage Temperature Room Temperature [1]

Stability and Reactivity:

Stability: The compound is generally stable when stored in sealed containers under a dry,

inert atmosphere.[4]

Incompatible Materials: Avoid contact with strong oxidizing agents.[6] While not specified for

this exact molecule, similar organosilanes may react with water, moisture, or strong acids

and bases.[4][5]
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Hazardous Decomposition Products: Upon thermal decomposition or combustion, it may

emit toxic and irritating fumes, including carbon monoxide, carbon dioxide, hydrogen halides,

and silicon dioxide.[4][6]

Section 6: Disposal Considerations
All waste materials contaminated with (4-Bromophenyl)triethylsilane must be treated as

hazardous waste.

Waste Collection: Collect all liquid waste and contaminated solids (e.g., absorbent materials,

gloves, pipettes) in a clearly labeled, sealed, and chemically compatible container.

Environmental Precaution: Do not dispose of this chemical down the drain. Its classification

as an aquatic hazard (H413) makes this imperative to prevent environmental contamination.

Regulatory Compliance: Disposal must be carried out in strict accordance with all local,

state, and federal regulations. Consult with your institution's Environmental Health and

Safety (EHS) department for specific guidance.

Conclusion
The safe and effective use of (4-Bromophenyl)triethylsilane in a research setting is

predicated on a thorough understanding of its hazards and the disciplined application of

established safety protocols. By prioritizing engineering controls, mandating the correct use of

PPE, and being prepared for emergency situations, researchers can mitigate the risks

associated with its "Harmful if swallowed" and aquatic toxicity classifications. This guide serves

as a technical resource to empower scientists to handle this valuable compound with the

expertise and caution it requires.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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